Cas no 3406-77-7 (2-(4-methoxyphenyl)sulfanylacetic acid)
2-(4-Methoxyphenyl)sulfanylacetic acid is a sulfur-containing aromatic carboxylic acid derivative characterized by the presence of a methoxy-substituted phenylthio group. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The methoxy group enhances electron density, influencing reactivity in nucleophilic or electrophilic substitution reactions. Its thioether linkage and carboxylic acid functionality allow for further derivatization, making it useful in the preparation of more complex molecules. The compound’s structural features may also contribute to applications in medicinal chemistry, particularly in the design of bioactive molecules. Its stability under standard conditions facilitates handling and storage.
3406-77-7 structure
Product Name:2-(4-methoxyphenyl)sulfanylacetic acid
CAS No:3406-77-7
MF:C9H10O3S
MW:198.238901615143
MDL:MFCD00570562
CID:314919
PubChem ID:813570
Update Time:2025-10-12
2-(4-methoxyphenyl)sulfanylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(4-methoxyphenyl)thio]-
- (4-METHOXYPHENYL)THIO]ACETIC ACID
- 2-((4-Methoxyphenyl)thio)acetic acid
- [(4-Methoxyphenyl)sulfanyl]acetic acid
- 2-(4-methoxyphenyl)sulfanylacetic acid
- Z56770877
- SCHEMBL4255888
- 2-[(4-methoxyphenyl)sulfanyl]acetic acid
- AKOS000264597
- MFCD00570562
- WPRFIGTZKOUYRL-UHFFFAOYSA-N
- E86007
- Enamine_000580
- 3406-77-7
- F2145-0099
- (4-METHOXYPHENYL)THIO]ACETICACID
- (4-Methoxy-phenylsulfanyl)-acetic acid
- HMS1395K08
- EN300-12995
- 2-((4-methoxyphenyl)thio)aceticacid
- [(4-methoxyphenyl)thio]acetic acid
- acetic acid, 2-(4-methoxyphenyl)thio-
-
- MDL： MFCD00570562
- Inchi： 1S/C9H10O3S/c1-12-7-2-4-8(5-3-7)13-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
- InChI Key： WPRFIGTZKOUYRL-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 197.02700
- Monoisotopic Mass: 198.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 74.66000
- LogP: 0.53720
2-(4-methoxyphenyl)sulfanylacetic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-methoxyphenyl)sulfanylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM473861-1g |
4-(3-chloropropyl)-4-(4-fluorophenyl)-1,3-dioxolane |
3406-77-7 | 95%+ | 1g |
$600 | 2023-02-16 | |
| TRC | M228573-25mg |
2-((4-methoxyphenyl)thio)acetic Acid |
3406-77-7 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M228573-50mg |
2-((4-methoxyphenyl)thio)acetic Acid |
3406-77-7 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M228573-250mg |
2-((4-methoxyphenyl)thio)acetic Acid |
3406-77-7 | 250mg |
$ 295.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1143289-100mg |
2-((4-Methoxyphenyl)thio)acetic acid |
3406-77-7 | 97% | 100mg |
￥1738.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1143289-250mg |
2-((4-Methoxyphenyl)thio)acetic acid |
3406-77-7 | 97% | 250mg |
￥2413.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1143289-1g |
2-((4-Methoxyphenyl)thio)acetic acid |
3406-77-7 | 97% | 1g |
￥5847.00 | 2024-05-18 | |
| Chemenu | CM473861-100mg |
4-(3-chloropropyl)-4-(4-fluorophenyl)-1,3-dioxolane |
3406-77-7 | 95%+ | 100mg |
$178 | 2023-02-16 | |
| Chemenu | CM473861-250mg |
4-(3-chloropropyl)-4-(4-fluorophenyl)-1,3-dioxolane |
3406-77-7 | 95%+ | 250mg |
$248 | 2023-02-16 | |
| eNovation Chemicals LLC | K93091-1g |
(4-METHOXYPHENYL)THIO]ACETICACID |
3406-77-7 | 95% | 1g |
$495 | 2024-05-25 |
2-(4-methoxyphenyl)sulfanylacetic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
3406-77-7 (2-(4-methoxyphenyl)sulfanylacetic acid) Related Products
- 3996-32-5((3-Methoxy-phenylsulfanyl)acetic Acid)
- 42580-38-1(2-(4-Hydroxyphenyl)sulfanylacetic acid)
- 51094-45-2(2-(4-ethoxyphenyl)sulfanylacetic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
